Cas no 110100-10-2 (5-Pyrimidinemethanol, alpha,alpha-dimethyl-2-(methylthio)-)

5-Pyrimidinemethanol, alpha,alpha-dimethyl-2-(methylthio)- structure
110100-10-2 structure
Product Name:5-Pyrimidinemethanol, alpha,alpha-dimethyl-2-(methylthio)-
CAS No:110100-10-2
MF:C8H12N2OS
MW:184.258680343628
CID:2886157
Update Time:2023-08-10

5-Pyrimidinemethanol, alpha,alpha-dimethyl-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinemethanol, alpha,alpha-dimethyl-2-(methylthio)-
    • Inchi: 1S/C8H12N2OS/c1-8(2,11)6-4-9-7(12-3)10-5-6/h4-5,11H,1-3H3
    • InChI Key: TXPMUDIZPOBVMW-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC=C(C=N1)C(C)(C)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 144
  • XLogP3: 0.8
  • Topological Polar Surface Area: 71.3

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